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21-Dehydro Budesonide 21-Dehydro Budesonide
Brand Name: Vulcanchem
CAS No.: 85234-63-5
VCID: VC0126338
InChI: InChI=1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,13,16-18,20-22,28H,4-7,11-12H2,1-3H3/t16-,17?,18-,20+,21?,22+,23-,24-,25+/m0/s1
SMILES: CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)C=O)C)O)C
Molecular Formula: C₂₅H₃₂O₆
Molecular Weight: 428.52

21-Dehydro Budesonide

CAS No.: 85234-63-5

Reference Standards

VCID: VC0126338

Molecular Formula: C₂₅H₃₂O₆

Molecular Weight: 428.52

21-Dehydro Budesonide - 85234-63-5

CAS No. 85234-63-5
Product Name 21-Dehydro Budesonide
Molecular Formula C₂₅H₃₂O₆
Molecular Weight 428.52
IUPAC Name 2-[(1S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetaldehyde
Standard InChI InChI=1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,13,16-18,20-22,28H,4-7,11-12H2,1-3H3/t16-,17?,18-,20+,21?,22+,23-,24-,25+/m0/s1
SMILES CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)C=O)C)O)C
Synonyms (11β,16α)-16,17-[Butylidenebis(oxy)]-11-hydroxy-3,20-dioxopregna-1,4-dien-21-al; Budesonide Impurity D (EP)
PubChem Compound 71315297
Last Modified Nov 11 2021
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